2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide

• IUPAC Name: (2Z)-2-(3,3-dimethyl-2,4-dihydroisoquinolin-1-ylidene)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H26N2O/c1-14-10-15(2)21(16(3)11-14)23-20(25)12-19-18-9-7-6-8-17(18)13-22(4,5)24-19/h6-12,24H,13H2,1-5H3,(H,23,25)/b19-12-
• InChI Key: KNLKHGWGUYUDAK-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C=C2C3=CC=CC=C3CC(N2)(C)C)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC(=O)/C=C\2/C3=CC=CC=C3CC(N2)(C)C)C
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide, also known as MIA-40 or Mitochondrial Import and Assembly protein 40, is a small molecule that has been studied extensively for its potential applications in scientific research. MIA-40 is a member of the mitochondrial intermembrane space import and assembly (MIA) pathway, which plays a crucial role in the biogenesis of mitochondrial proteins.

Mechanism of Action

2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide plays a crucial role in the biogenesis of mitochondrial proteins by facilitating the import and assembly of proteins in the mitochondrial intermembrane space. It functions as a chaperone protein, binding to newly synthesized proteins and guiding them to the correct location in the mitochondria. 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide also plays a role in the oxidative folding of proteins, which is essential for their proper function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide are complex and multifaceted. It has been shown to play a crucial role in the biogenesis of mitochondrial proteins, which are essential for cellular respiration and energy production. 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide has also been implicated in several diseases, including neurodegenerative disorders and cancer. Studies have shown that 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide expression is altered in several types of cancer, suggesting that it may play a role in cancer development and progression.

Advantages and Limitations for Lab Experiments

2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide has several advantages for use in scientific research. It is a small molecule that can be easily synthesized in the lab, allowing for the production of large quantities of pure compound. 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide has also been shown to be highly specific for its target proteins, making it a valuable tool for studying mitochondrial biogenesis. However, there are also limitations to the use of 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide in lab experiments. Its complex mechanism of action and potential interactions with other proteins make it difficult to study in vivo. Additionally, its role in disease development and progression is still not fully understood, making it challenging to develop targeted therapies.

Future Directions

There are several future directions for research on 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide. One area of focus is the development of targeted therapies for diseases associated with mitochondrial dysfunction, such as neurodegenerative disorders and cancer. Another area of interest is the study of 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide interactions with other proteins in the mitochondrial import and assembly pathway, which could provide insight into the complex mechanisms involved in mitochondrial biogenesis. Additionally, the development of new synthetic methods for 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide could lead to the production of novel compounds with improved properties for use in scientific research.

Scientific Research Applications

2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide has been studied extensively for its potential applications in scientific research. It has been shown to play a crucial role in the biogenesis of mitochondrial proteins, which are essential for cellular respiration and energy production. 2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-mesitylacetamide has been implicated in several diseases, including neurodegenerative disorders and cancer. It has also been studied for its potential applications in drug discovery and development.